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Compound of Interest

2-(Benzyloxy)-N,N-
Compound Name:
dimethylbenzamide

cat. No.: B8321737

For the attention of: Researchers, scientists, and drug development professionals.
Re: Inquiry for 2-(Benzyloxy)-N,N-dimethylbenzamide CAS Number and Technical Data

A comprehensive search for the Chemical Abstracts Service (CAS) number for 2-(Benzyloxy)-
N,N-dimethylbenzamide has been conducted across multiple chemical databases and
supplier catalogs. Our investigation did not yield a specific CAS number for this particular
compound. This suggests that 2-(Benzyloxy)-N,N-dimethylbenzamide may not be a widely
synthesized or commercially available molecule at this time.

In lieu of specific data for the requested compound, this technical guide will focus on a closely
related and well-documented benzamide derivative: N,N-Dimethylbenzamide (CAS: 611-74-5).
This guide will provide an in-depth overview of its properties, synthesis, and relevant
experimental protocols to serve as a valuable resource for researchers in the field.

N,N-Dimethylbenzamide: A Technical Overview

N,N-Dimethylbenzamide is a substituted benzamide that serves as a versatile building block
and reagent in organic synthesis. Its chemical properties and reactivity have been explored in
various contexts, making it a compound of interest for medicinal chemistry and materials

science.

Physicochemical Properties
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A summary of the key quantitative data for N,N-Dimethylbenzamide is presented in the table
below for easy reference and comparison.

Property Value Reference
CAS Number 611-74-5 [1]
Molecular Formula CoH11NO [1]
Molecular Weight 149.19 g/mol [1]
Appearance White crystalline solid [1]

Melting Point 43-45 °C

Boiling Point 132-133 °C at 15 mmHg

Solubility Soluble in water [2]

Synthesis and Experimental Protocols

The synthesis of N,N-dimethylbenzamide can be achieved through several established
methods. A common and straightforward approach involves the acylation of dimethylamine with
benzoyl chloride.

General Synthesis of N,N-Dimethylbenzamide

A representative experimental protocol for the synthesis of N,N-dimethylbenzamide is as
follows:

Materials:

Benzoyl chloride

Dimethylamine (agueous solution or gas)

Anhydrous diethyl ether or dichloromethane

Sodium hydroxide solution (e.g., 10%)

Anhydrous magnesium sulfate
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Separatory funnel

Round-bottom flask

Magnetic stirrer

Ice bath

Procedure:

In a round-bottom flask, dissolve benzoyl chloride in an appropriate anhydrous solvent such
as diethyl ether or dichloromethane.

Cool the solution in an ice bath.

Slowly add a stoichiometric excess of dimethylamine solution to the cooled and stirring
solution of benzoyl chloride. The reaction is exothermic, and maintaining a low temperature
is crucial to control the reaction rate and minimize side products.

After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for a designated period (e.g., 1-2 hours) to ensure the reaction goes to
completion.

Transfer the reaction mixture to a separatory funnel and wash sequentially with a dilute acid
solution (e.g., 5% HCI) to remove excess dimethylamine, followed by a dilute base solution
(e.g., 10% NaOH) to remove any unreacted benzoyl chloride and benzoic acid byproduct.

Wash the organic layer with water and then with brine.
Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure to yield crude N,N-
dimethylbenzamide.

The crude product can be further purified by recrystallization or distillation.

This synthetic workflow can be visualized as follows:
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Caption: General workflow for the synthesis of N,N-dimethylbenzamide.

Potential Applications in Drug Discovery

While specific signaling pathway interactions for 2-(Benzyloxy)-N,N-dimethylbenzamide are
not documented, research on related benzamide derivatives has shown engagement with
various biological targets. For instance, a study on benzyloxy benzamide derivatives identified
them as potent neuroprotective agents against ischemic stroke.[3] These compounds were
found to disrupt the protein-protein interaction between postsynaptic density protein 95
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(PSD95) and neuronal nitric oxide synthase (NNOS), which is implicated in neuronal damage
following a stroke.

The proposed mechanism of action for these neuroprotective benzyloxy benzamide derivatives
can be illustrated as follows:

Proposed Neuroprotective Mechanism of Benzyloxy Benzamide Derivatives
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Caption: Inhibition of the PSD95-nNOS interaction by benzyloxy benzamide derivatives.

This example highlights the potential for substituted benzamides to modulate key protein-
protein interactions in disease pathways. Researchers and drug development professionals
can leverage the foundational chemistry of N,N-dimethylbenzamide to synthesize novel
derivatives for screening and development in various therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Dossier: Benzamide Derivatives in Research
and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8321737#2-benzyloxy-n-n-dimethylbenzamide-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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